Cas no 80839-02-7 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethyl-1λ<sup>4</sup>,4-benzothiazine 1-oxide
- NSC-357140
- NSC357140
- 80839-02-7
- DTXSID30320283
-
-
- Inchi： InChI=1S/C10H11NOS/c1-8-7-13(12)10-6-4-3-5-9(10)11(8)2/h3-7H,1-2H3
- InChI Key： KYLPGWJMZUPDQK-UHFFFAOYSA-N
- SMILES： CC1=CS(=O)C2=CC=CC=C2N1C
Computed Properties
- Exact Mass: 193.05613515g/mol
- Monoisotopic Mass: 193.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2Ų
- XLogP3: 1.4
Related Literature
-
Bitoh Yohsuke,Kenji Urayama,Toshikazu Takigawa,Kohzo Ito Soft Matter, 2011,7, 2632-2638
-
Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
-
Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
-
Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
-
Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
80839-02-7 ( ) Related Products
- 1805582-91-5(Ethyl 6-chloro-2-cyano-3-methylphenylacetate)
- 954607-20-6(5-chloro-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylthiophene-2-sulfonamide)
- 1804510-72-2(Ethyl 5-cyano-2-mercapto-3-(trifluoromethoxy)phenylacetate)
- 1209647-58-4(N-(4-methyl-1,3-thiazol-2-yl)methyl-1H-pyrazole-3-carboxamide)
- 1807217-63-5(2-Aminomethyl-5-cyano-3-methoxybenzoic acid)
- 2172009-44-6(Cyclopentanol, 2-(2-oxiranylmethyl)-)
- 1269294-03-2(2-(1-Methyl-1H-pyrazol-5-yl)pyrimidine)
- 1247053-40-2(1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine)
- 2138522-02-6(3-Bromo-4-(2,2-difluoropropoxy)-1lambda6-thiolane-1,1-dione)
- 2229385-42-4(2-methoxy-3-(1-methyl-1H-1,3-benzodiazol-5-yl)propanoic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
